Cas no 840497-55-4 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide
• CAS No: 840497-55-4
• MF: C₁₉H₂₀N₆O₃S
• MW: 412.465501785278
• CID: 5475922
• Update Time: 2025-05-22

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide

• Inchi： 1S/C19H20N6O3S/c1-12(26)21-14-5-7-15(8-6-14)22-17(27)11-29-19-24-23-18(25(19)20)13-3-9-16(28-2)10-4-13/h3-10H,11,20H2,1-2H3,(H,21,26)(H,22,27)
• InChI Key： MIENFRDCNBRRGJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1N(N)C(C2=CC=C(OC)C=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide

Comprehensive Guide to 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide (CAS No. 840497-55-4)

In the realm of medicinal chemistry and pharmaceutical research, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide (CAS No. 840497-55-4) has emerged as a compound of significant interest. This molecule, with its intricate structure and potential therapeutic applications, is increasingly being studied for its role in drug development. Researchers and industry professionals are keen to understand its properties, synthesis pathways, and possible uses in treating various conditions.

The compound features a 1,2,4-triazole core, a heterocyclic moiety known for its versatility in medicinal chemistry. The presence of a 4-methoxyphenyl group and an acetamidophenyl side chain enhances its biological activity, making it a candidate for further investigation. Given the rising demand for novel therapeutic agents, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide is gaining attention in academic and industrial labs alike.

One of the key reasons for the growing interest in this compound is its potential application in addressing inflammatory diseases and metabolic disorders. With the global healthcare industry focusing on personalized medicine and targeted therapies, molecules like 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide are being explored for their ability to modulate specific biochemical pathways. This aligns with current trends in drug discovery, where precision and efficacy are paramount.

From a synthetic chemistry perspective, the preparation of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide involves multi-step reactions, often requiring optimized conditions to achieve high yields and purity. Researchers frequently search for efficient synthesis methods and scalable production techniques for this compound, as these factors are critical for its commercial viability. The availability of high-quality CAS No. 840497-55-4 is essential for ongoing studies and clinical trials.

Another area of interest is the compound's structure-activity relationship (SAR). By modifying specific functional groups, scientists aim to enhance its pharmacological profile, improving parameters such as bioavailability, selectivity, and potency. This approach is particularly relevant in the context of drug repurposing, where existing molecules are evaluated for new therapeutic indications. Given the challenges in developing entirely new drugs, repurposing offers a cost-effective and time-efficient alternative.

In addition to its potential medical applications, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide is also being studied for its role in material science. Certain derivatives of this compound exhibit unique electronic and optical properties, making them suitable for use in advanced materials. This dual applicability—spanning both healthcare and technology—further underscores its importance in contemporary research.

For those seeking detailed information on CAS No. 840497-55-4, it is crucial to refer to peer-reviewed journals, patent databases, and reliable chemical suppliers. The compound's safety data, handling protocols, and storage conditions are equally important, ensuring compliance with regulatory standards. As research progresses, more insights into its mechanisms of action and potential benefits are expected to emerge.

In summary, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-acetamidophenyl)acetamide represents a promising area of exploration in both pharmaceutical and material sciences. Its complex structure and diverse applications make it a subject of ongoing investigation, with the potential to contribute significantly to advancements in healthcare and technology. For researchers and industry stakeholders, staying updated on the latest developments related to this compound is essential for leveraging its full potential.